Cas no 499770-87-5 ((1-methyl-3-phenyl-1h-pyrazol-4-yl)methanol)

• Product Name: (1-methyl-3-phenyl-1h-pyrazol-4-yl)methanol
• CAS No: 499770-87-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD04972644
• CID: 932990
• PubChem ID: 40427074
• Update Time: 2025-10-05

(1-methyl-3-phenyl-1h-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-methyl-3-phenyl-1h-pyrazol-4-yl)methanol
• (1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHANOL,97
• (1-methyl-3-phenylpyrazol-4-yl)methanol
• AG-F-67301
• CTK4J1869
• KB-205218
• MolPort-008-513-780
• CS-0232009
• EN300-126105
• DTXSID50654234
• F8889-8490
• Z1198165307
• G53422
• MFCD04972644
• 499770-87-5
• AKOS006294430

• MDL： MFCD04972644
• Inchi： 1S/C11H12N2O/c1-13-7-10(8-14)11(12-13)9-5-3-2-4-6-9/h2-7,14H,8H2,1H3
• InChI Key： UWAIFNHWQVDCRD-UHFFFAOYSA-N
• SMILES： OCC1=CN(C)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 377.2±30.0 °C at 760 mmHg
• Flash Point: 181.9±24.6 °C
• PSA: 38.05000
• LogP: 1.57940
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(1-methyl-3-phenyl-1h-pyrazol-4-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (1-methyl-3-phenyl-1h-pyrazol-4-yl)methanol

Recent Advances in the Study of 499770-87-5 and (1-methyl-3-phenyl-1h-pyrazol-4-yl)methanol

The compound with the CAS number 499770-87-5, also known as (1-methyl-3-phenyl-1h-pyrazol-4-yl)methanol, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and phenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for 499770-87-5. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method using a one-pot reaction involving phenylhydrazine and ethyl acetoacetate, followed by selective methylation and reduction. This method not only improved the overall yield but also reduced the production of unwanted byproducts, making it more suitable for large-scale pharmaceutical applications.

Pharmacological investigations have revealed that (1-methyl-3-phenyl-1h-pyrazol-4-yl)methanol exhibits notable anti-inflammatory and analgesic properties. In vitro studies using human macrophage cells showed that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the structural modifications of 499770-87-5 to enhance its bioactivity and pharmacokinetic profile. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of several derivatives by introducing various substituents at the phenyl ring and the pyrazole nitrogen. Among these derivatives, the 4-fluoro-phenyl analog demonstrated improved metabolic stability and oral bioavailability in preclinical models, highlighting the versatility of this scaffold for medicinal chemistry optimization.

In addition to its anti-inflammatory effects, (1-methyl-3-phenyl-1h-pyrazol-4-yl)methanol has shown promise in oncology research. A 2023 study in Cancer Research identified this compound as a potent inhibitor of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study reported that the compound induced apoptosis in breast cancer cell lines and synergized with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment regimens.

Despite these promising findings, challenges remain in the development of 499770-87-5-based therapeutics. Current research is addressing issues such as solubility, tissue distribution, and potential off-target effects. Recent advancements in prodrug strategies and nanoparticle-based delivery systems may offer solutions to these challenges, as evidenced by a 2024 publication in Advanced Drug Delivery Reviews.

In conclusion, the compound 499770-87-5 and its derivative (1-methyl-3-phenyl-1h-pyrazol-4-yl)methanol represent a valuable scaffold in pharmaceutical research, with demonstrated potential in inflammation and cancer therapy. Ongoing studies continue to explore its structural diversity and therapeutic applications, positioning it as a promising candidate for future drug development efforts in the chemical biology and pharmaceutical industries.